Cas no 37928-17-9 (5-Methyl-3,4-diphenylisoxazole)

• Product Name: 5-Methyl-3,4-diphenylisoxazole
• CAS No: 37928-17-9
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• MDL: MFCD18449672
• CID: 839654
• PubChem ID: 354333469
• Update Time: 2026-05-07

5-Methyl-3,4-diphenylisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3,4-diphenylisoxazole
• 3,4-diphenyl-5-methylisoxazole
• 5-Mehyl-3,4-Diphenylisoxazole
• 5-methyl-3,4-diphenyl-isoxazole
• Isoxazole, 5-Methyl-3,4-diphenyl-
• Isoxazole, 5-Methyl-3,4-diphenyl- (Parecoxib sodiuM inteMediate)
• Isoxazole
• 3,4-diphenyl-5-methyl-isoxazole
• 5-methyl-3.4-diphenyl-isoxazole
• AK110518
• CHEBI:412895
• CHEMBL365033
• DNC005237
• LS40778
• SureCN2277199
• 5-methyl-3,4-diphenyl-1,2-oxazole
• 3,4-diphenyl-5-methyl isoxazole
• 5-methyl-3,4-diphenyl isoxazole
• ZXIRUKJWLADSJS-UHFFFAOYSA-N
• BDBM50153036
• VO10067
• LS407
• A
• Parecoxib Impurity 1
• SCHEMBL2277199
• SY055249
• DTXSID40433813
• MFCD18449672
• DB-359063
• Parecoxib TLC impurity 19; Desulfonamide valdecoxib TLC impurity 10
• DS-4629
• AC-27060
• 37928-17-9
• M2830
• CS-0077482
• PD182637
• Z3235031711
• AKOS016008848

• MDL： MFCD18449672
• Inchi： 1S/C16H13NO/c1-12-15(13-8-4-2-5-9-13)16(17-18-12)14-10-6-3-7-11-14/h2-11H,1H3
• InChI Key： ZXIRUKJWLADSJS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 4.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 96.0 to 100.0 deg-C
• Boiling Point: 340.1°C at 760 mmHg
• Flash Point: 100.9±9.7 °C
• PSA: 26.03
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methyl-3,4-diphenylisoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-Methyl-3,4-diphenylisoxazole

Professional Introduction to 5-Methyl-3,4-diphenylisoxazole (CAS No. 37928-17-9)

5-Methyl-3,4-diphenylisoxazole, a compound with the chemical formula C₁₃H₁₁NO and CAS number 37928-17-9, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the isoxazole class, which is known for its diverse biological activities and structural versatility. The presence of two phenyl rings and a methyl group in its structure contributes to its unique chemical properties and potential applications in medicinal chemistry.

The structure of 5-Methyl-3,4-diphenylisoxazole is characterized by a five-membered heterocyclic ring containing an oxygen atom, with two phenyl groups attached at the 3 and 4 positions and a methyl group at the 5 position. This arrangement imparts a high degree of steric hindrance and electronic richness to the molecule, making it an attractive scaffold for drug discovery. The phenyl rings in the molecule can participate in various interactions with biological targets, including hydrophobic interactions and π-π stacking, which are crucial for binding affinity and specificity.

In recent years, there has been growing interest in 5-Methyl-3,4-diphenylisoxazole due to its potential as a lead compound in the development of novel therapeutic agents. The isoxazole core has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been exploring modifications to this core structure to enhance its biological activity and reduce toxicity. The methyl group at the 5 position plays a critical role in modulating the pharmacokinetic properties of the compound, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

One of the most compelling aspects of 5-Methyl-3,4-diphenylisoxazole is its versatility as a scaffold for drug design. By incorporating different substituents or functional groups into the molecule, chemists can fine-tune its biological activity to target specific diseases or conditions. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymatic targets involved in cancer progression. The diphenylisoxazole moiety has been found to interact with proteins in ways that can inhibit key signaling pathways associated with tumor growth and metastasis.

The synthesis of 5-Methyl-3,4-diphenylisoxazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between phenacyl bromides or iodides with appropriate nitrogen-containing precursors. The introduction of the methyl group at the 5 position can be achieved through alkylation reactions or by protecting group strategies that prevent unwanted side reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Methyl-3,4-diphenylisoxazole's reactivity and biological interactions. Molecular modeling studies have helped predict how this compound binds to target proteins at an atomic level, providing insights into its mechanism of action. These insights are invaluable for designing more effective derivatives with improved pharmacological properties. Additionally, high-throughput screening methods have been used to rapidly test large libraries of isoxazole derivatives for their biological activity against various disease-related targets.

The pharmaceutical industry has taken notice of 5-Methyl-3,4-diphenylisoxazole due to its potential therapeutic applications. Several companies are currently conducting preclinical studies to evaluate its safety and efficacy in treating conditions such as inflammation and neurodegenerative diseases. The diphenylisoxazole scaffold has shown particular promise in modulating inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play a crucial role in producing pro-inflammatory mediators that contribute to chronic diseases.

In conclusion,5-Methyl-3,4-diphenylisoxazole (CAS No. 37928-17-9) is a structurally fascinating compound with significant potential in drug discovery and development. Its unique combination of features—such as the isoxazole core,phenyl rings, and methyl group—makes it an excellent candidate for further exploration in medicinal chemistry. With ongoing research efforts focused on optimizing its biological activity and synthetic pathways,this compound holds promise for addressing various therapeutic challenges in the future.